Cas no 1421482-62-3 (4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide)

• Product Name: 4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide
• CAS No: 1421482-62-3
• MF: C₁₇H₁₂FN₃O₂
• MW: 309.294486999512
• CID: 5365369
• Update Time: 2025-11-05

4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(2-phenoxy-5-pyrimidinyl)benzamide
• 4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide

• Inchi： 1S/C17H12FN3O2/c18-13-8-6-12(7-9-13)16(22)21-14-10-19-17(20-11-14)23-15-4-2-1-3-5-15/h1-11H,(H,21,22)
• InChI Key： XLMIUZGERCIENP-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(OC2=CC=CC=C2)N=C1)(=O)C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide

4-Fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide: A Comprehensive Overview

4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide, identified by the CAS number 1421482-62-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and potential bioactivity, has garnered attention due to its promising applications in drug discovery and development. The molecule consists of a benzamide core with a fluoro substituent at the para position and a pyrimidine ring substituted with a phenoxyl group at the 5-position. This structural arrangement suggests potential interactions with various biological targets, making it a valuable candidate for further research.

The synthesis of 4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, ensuring high purity and yield. The use of microwave-assisted synthesis and catalytic systems has further streamlined the process, making it more accessible for large-scale production. Researchers have also explored the stereochemical outcomes of these reactions, providing insights into the control of regioselectivity and stereoselectivity during the synthesis.

In terms of pharmacological activity, 4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide has demonstrated remarkable potential as a modulator of key biological pathways. Studies have shown that this compound exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research highlights its ability to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This activity suggests its potential as an anticancer agent, particularly in targeting proliferative diseases.

Beyond enzymatic inhibition, this compound has also shown promise in modulating receptor activity. Preclinical studies indicate that it interacts with G-protein coupled receptors (GPCRs), which are central to various physiological processes. This interaction could pave the way for its use in treating conditions such as cardiovascular diseases and metabolic disorders. Furthermore, its ability to cross the blood-brain barrier makes it a compelling candidate for neurotherapeutic applications.

The structural versatility of 4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide allows for extensive chemical modification, enabling researchers to explore its pharmacokinetic properties. Recent investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable insights into optimizing its bioavailability. For example, modifications to the phenoxyl group have been shown to enhance solubility and stability, thereby improving its pharmacokinetic performance.

In addition to its therapeutic potential, this compound has found applications in materials science. Its rigid structure and aromaticity make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have explored its role as a building block in constructing advanced materials with tailored electronic properties. This dual applicability underscores the significance of CAS No. 1421482-62-3 in both medicinal and materials chemistry.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations and molecular docking studies have provided detailed insights into its binding affinities and interaction mechanisms with biological targets. These computational tools have also facilitated the design of analogs with improved potency and selectivity.

In conclusion, 4-fluoro-N-(2-phenoxypyrimidin-5-yl)benzamide, with its unique structure and diverse biological activities, represents a significant advancement in chemical research. Its potential applications span across therapeutics, diagnostics, and materials science, making it a focal point for future investigations. As research continues to uncover new facets of this compound's properties and functions, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.